molecular formula C6H11NOS B8651996 5-Hydroxypentyl isothiocyanate CAS No. 168893-98-9

5-Hydroxypentyl isothiocyanate

Cat. No.: B8651996
CAS No.: 168893-98-9
M. Wt: 145.23 g/mol
InChI Key: SCFICHLHKGZABS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxypentyl isothiocyanate is a useful research compound. Its molecular formula is C6H11NOS and its molecular weight is 145.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

168893-98-9

Molecular Formula

C6H11NOS

Molecular Weight

145.23 g/mol

IUPAC Name

5-isothiocyanatopentan-1-ol

InChI

InChI=1S/C6H11NOS/c8-5-3-1-2-4-7-6-9/h8H,1-5H2

InChI Key

SCFICHLHKGZABS-UHFFFAOYSA-N

Canonical SMILES

C(CCN=C=S)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The synthesis method of Example 45-(1) was applied. 5-Hydroxypentylamine (6.00 g), carbon disulfide (40 ml), triethylamine (8.3 ml), ethyl chlorocarbonate (5.4 ml), triethylamine (8.3 ml) and chloroform (20 ml) were used as reagents. After the reaction, a yellow liquid was quantitatively obtained.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
8.3 mL
Type
reactant
Reaction Step Three
Quantity
5.4 mL
Type
reactant
Reaction Step Four
Quantity
8.3 mL
Type
reactant
Reaction Step Five
Quantity
20 mL
Type
solvent
Reaction Step Six

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